BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile of Trans-Pulegol: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: trans-Pulegol
CAS No.: 18649-91-7
Cat. No.: B12782071
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of trans-
pulegol, with a primary focus on (R)-(+)-pulegone, the most common and extensively studied
trans-isomer. Pulegone is a naturally occurring monoterpene ketone found in essential oils of
plants like pennyroyal and peppermint. This document summarizes key findings on its
metabolism, genotoxicity, carcinogenicity, and organ-specific toxicities, presenting quantitative
data in structured tables, detailing experimental protocols, and visualizing metabolic and
signaling pathways.

Acute and Subchronic Toxicity

While specific LD50 values for trans-pulegol are not readily available in the reviewed
literature, studies on (R)-(+)-pulegone provide valuable insights into its acute toxicity.

Table 1: Acute Toxicity of (R)-(+)-Pulegone and Related Compounds
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. Other Acute
Compound Species Route LD50 Reference
Effects
R)-(+)- 470 mg/k
(R3-() Rat Oral 9 [1]
Pulegone bw
] 9/16 deaths Hepatotoxicit
(R)-(+)- Intraperitonea
Mouse at400 mg/kg  y and lung [1][2]
Pulegone I o
bw toxicity
Significantl
) 4/10 deaths g ) Y
(S)-(-)- Intraperitonea less toxic
Mouse at 600 mg/kg [1]
Pulegone I than the (R)-
bw )
(+)-isomer
936 mg/kg
Isopulegol Rat Oral [1]
bw
] 5/15 deaths
Intraperitonea
Menthofuran Mouse at 200 mg/kg [1]

bw

Subchronic toxicity studies, primarily from the National Toxicology Program (NTP), have
established No-Observed-Adverse-Effect Levels (NOAELS) for (R)-(+)-pulegone.

Table 2: Subchronic Toxicity of (R)-(+)-Pulegone (90-Day Studies)
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Species

Sex

NOAEL

Key Adverse
Effects at
Higher Doses

Reference

F344/N Rat

Male

<9.375
mg/kg/day

Decreased body
weights,
increased liver
and kidney
weights, hepatic

hypertrophy.

[3]

F344/N Rat

Female

<9.375
mg/kg/day

Decreased body
weights,
increased liver
and kidney
weights, hepatic

hypertrophy.

[3]

B6C3F1 Mouse

Male

150 mg/kg/day

Generally
unremarkable at
doses up to 150
mg/kg/day.

[4]

B6C3F1 Mouse

Female

75 mg/kg/day

Increased liver
weights at 150
mg/kg/day.

[4]

Metabolism

The metabolism of pulegone is complex and plays a crucial role in its toxicity. It is primarily

metabolized by cytochrome P450 (CYP) enzymes in the liver. The major pathways involve

hydroxylation, reduction, and conjugation. A key toxic metabolite is menthofuran.[4][5]

The metabolic pathways for (R)-(+)-pulegone are outlined below.
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Metabolic Pathway of (R)-(+)-Pulegone
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Genotoxicity

The genotoxicity of pulegone has been evaluated in a battery of in vitro and in vivo assays, with
some conflicting results.

Table 3: Summary of Genotoxicity Studies on Pulegone

Metabolic
Assay Test System o Result Reference
Activation
) S. typhimurium
Bacterial ] )
TA97, TA98, With and without )
Reverse Negative [4]
_ TA100, TA1535, S9
Mutation (Ames)
TA1537
Bacterial o ] ) ]
S. typhimurium With and without  Mixed (2/3
Reverse ) ) [5]
) and E. coli S9 assays negative)
Mutation (Ames)
) B6C3F1 Mouse
In vivo ] )
) Peripheral Blood  N/A Negative [4]
Micronucleus
Erythrocytes
Somatic Mutation )
Drosophila Weakly
and N/A ) [6]
melanogaster mutagenic

Recombination

The NTP concluded that there was no evidence of in vivo genotoxicity in the micronucleus
assay.[4] The mixed results in the Ames test suggest that while pulegone may have some
mutagenic potential under specific in vitro conditions, this does not appear to translate to in
Vivo genotoxicity.

Carcinogenicity

Long-term carcinogenicity bioassays of (R)-(+)-pulegone were conducted by the NTP in
F344/N rats and B6C3F1 mice.

Table 4. Summary of 2-Year Carcinogenicity Bioassay of (R)-(+)-Pulegone
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Doses Key e
Species Sex (mglkg Neoplastic . Reference
o Conclusion
bwiday) Findings
0, 18.75, No evidence
375,75 of _
F344/N Rat Male ] ) No Evidence [7]
(stop- carcinogenic
exposure) activity.
Increased
incidences of
0, 37.5, 75, urinary
Clear
F344/N Rat Female 150 (stop- bladder ) [7]
) Evidence
exposure) papilloma
and
carcinoma.
Increased
incidences of
hepatocellula
B6C3F1 0, 37.5, 75, Clear
Male r adenoma ) [7]
Mouse 150 Evidence
and
hepatoblasto
ma.
Increased
incidences of
hepatocellula
r adenoma.
Osteomas
B6C3F1 0, 37.5, 75, and Clear
Female ] [7]
Mouse 150 osteosarcom Evidence
as may have

been related
to
administratio

n.
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Table 5: Incidence of Key Neoplasms in the 2-Year NTP Study

Species/S Neoplas . High
Organ Control Low Dose Mid Dose
ex m Dose
) Papilloma
Rat/Femal Urinary
or 0/50 0/50 3/50 9/50
e Bladder ]
Carcinoma
Hepatocell
Mouse/Mal )
Liver ular 28/50 35/50 41/50 44/50
e
Adenoma
Mouse/Mal ) Hepatoblas
Liver 2/50 3/50 9/50 18/50
e toma
Hepatocell
Mouse/Fe
Liver ular 11/50 17/50 30/50 41/50
male
Adenoma

Data extracted from NTP Technical Report 563.[7]

Reproductive and Developmental Toxicity

There is a lack of specific reproductive and developmental toxicity studies on isolated trans-
pulegol. However, studies on pennyroyal oil, which is rich in pulegone, indicate a potential for
reproductive toxicity. Pennyroyal oil has been traditionally used as an abortifacient and has
been shown to cause abortion in rats.[8][9] Administration of Mentha pulegium extract to
pregnant rats resulted in abortion, decreased progesterone levels, and increased estradiol
levels.[9] The NTP 3-month studies on (R)-(+)-pulegone in rats and mice showed no evidence
of toxicity to the reproductive system based on sperm parameters, vaginal cytology, and
histopathology of reproductive organs.[4] However, dedicated developmental and reproductive
toxicity studies following current guidelines have not been conducted.

Mechanisms of Toxicity

The toxicity of pulegone is largely attributed to its metabolic activation to reactive metabolites,
particularly menthofuran, which can lead to cellular damage. Key mechanisms include:
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Hepatotoxicity: Mediated by reactive metabolites that deplete hepatic glutathione and
covalently bind to cellular proteins, leading to centrilobular necrosis.[7][8]

Oxidative Stress: Pulegone administration has been shown to induce oxidative stress, as
evidenced by alterations in antioxidant enzyme levels.

Endoplasmic Reticulum (ER) Stress: Pulegone has been reported to cause severe damage
to the endoplasmic reticulum, which can trigger cell death pathways.[8]

Apoptosis: Pulegone can induce apoptosis, potentially through the modulation of p53, Bax,

and Bcl-2 expression.
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Pulegone-Induced Hepatotoxicity Pathway
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Experimental Protocols
Bacterial Reverse Mutation Assay (Ames Test)

The Ames test for pulegone was conducted following a standard protocol, likely based on
OECD Guideline 471.

o Test Strains:Salmonella typhimurium strains TA97, TA98, TA100, TA1535, and TA1537, and
Escherichia coli strain WP2 uvrA/pKM101 were used to detect different types of mutations.[4]
[10]

o Metabolic Activation: The assay was performed with and without a metabolic activation
system (S9 fraction), typically derived from the livers of Aroclor 1254-induced rats or
hamsters, to mimic mammalian metabolism.[11]

e Procedure:

[¢]

The test substance (pulegone) was dissolved in a suitable solvent (e.g., DMSO).

o Various concentrations of the pulegone solution were added to molten top agar containing
a specific bacterial tester strain and a trace amount of histidine (or tryptophan for E. coli).

o For tests with metabolic activation, the S9 mix was also added to the top agar.
o The mixture was poured onto minimal glucose agar plates.
o Plates were incubated at 37°C for 48-72 hours.

o The number of revertant colonies (colonies that have regained the ability to synthesize the
required amino acid) was counted.

 Interpretation: A substance is considered mutagenic if it causes a dose-dependent increase
in the number of revertant colonies compared to the solvent control, and this increase is
statistically significant and reproducible.
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In Vivo Micronucleus Assay

The in vivo micronucleus assay for pulegone was conducted in mice as part of the NTP
studies.

o Test System: Male and female B6C3F1 mice.[4]
o Administration: Pulegone was administered by gavage for 3 months.[4]

e Procedure:

[¢]

Animals were treated with various doses of pulegone or the vehicle control.
o Peripheral blood samples were collected at the end of the study.

o Blood smears were prepared and stained (e.g., with acridine orange or Giemsa) to
differentiate polychromatic erythrocytes (PCEs, immature red blood cells) from
normochromatic erythrocytes (NCEs, mature red blood cells).

o Alarge number of PCEs (e.g., 2000 per animal) were scored under a microscope for the
presence of micronuclei (small, extranuclear bodies containing chromosomal fragments or

whole chromosomes).
o The ratio of PCEs to NCEs was also determined as a measure of bone marrow toxicity.

* Interpretation: A positive result is a statistically significant, dose-dependent increase in the
frequency of micronucleated PCEs in the treated groups compared to the control group.

2-Year Carcinogenicity Bioassay

The NTP 2-year carcinogenicity bioassay of (R)-(+)-pulegone was a comprehensive study.
o Test System: Male and female F344/N rats and B6C3F1 mice, with 50 animals per group.[7]

e Administration: (R)-(+)-Pulegone (approximately 96% pure) was administered in corn oil by
gavage, 5 days per week for up to 104 weeks.[7]

e Observations:
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o Animals were observed twice daily for clinical signs of toxicity.
o Body weights were recorded weekly for the first 13 weeks and then monthly.

o At the end of the study, a complete necropsy was performed on all animals.

o Histopathology:

[¢]

A comprehensive list of tissues and organs was collected from all animals and preserved
in 10% neutral buffered formalin.

o Tissues were processed, embedded in paraffin, sectioned, and stained with hematoxylin
and eosin.

o All slides were examined by a pathologist, and all neoplastic and non-neoplastic lesions
were recorded.

o The findings were peer-reviewed by a Quality Assurance pathologist.

o Data Analysis: The incidences of neoplasms and non-neoplastic lesions were analyzed for
statistical significance using survival-adjusted methods (poly-k test).

Conclusion

The toxicological profile of trans-pulegol, primarily based on studies of (R)-(+)-pulegone,
indicates that it is a compound of significant toxicological concern, particularly with chronic
exposure. The liver is a primary target organ, with toxicity mediated by metabolic activation to
reactive metabolites like menthofuran. While in vivo genotoxicity has not been demonstrated,
long-term exposure is associated with the development of tumors in the urinary bladder of
female rats and the liver of mice. Data on reproductive and developmental toxicity are limited
and warrant further investigation. This guide provides a foundational understanding for
researchers and professionals involved in the assessment of the safety of trans-pulegol and
related compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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